Cas no 1099115-94-2 (1-(2-bromoethoxy)-3-tert-butylbenzene)

• Product Name: 1-(2-bromoethoxy)-3-tert-butylbenzene
• CAS No: 1099115-94-2
• MF: C₁₂H₁₇BrO
• MW: 257.166783094406
• CID: 4571850
• Update Time: 2025-10-28

1-(2-bromoethoxy)-3-tert-butylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoethoxy)-3-tert-butylbenzene

• Inchi： 1S/C12H17BrO/c1-12(2,3)10-5-4-6-11(9-10)14-8-7-13/h4-6,9H,7-8H2,1-3H3
• InChI Key： OUZRRZSDBMZAMM-UHFFFAOYSA-N
• SMILES： C1(OCCBr)=CC=CC(C(C)(C)C)=C1

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 296.6±33.0 °C at 760 mmHg
• Flash Point: 117.2±26.5 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(2-bromoethoxy)-3-tert-butylbenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(2-bromoethoxy)-3-tert-butylbenzene

1-(2-Bromoethoxy)-3-tert-Butylbenzene (CAS No. 1099115-94-2): A Comprehensive Overview

1-(2-Bromoethoxy)-3-tert-butylbenzene (CAS No. 1099115-94-2) is a specialized organic compound widely used in pharmaceutical and chemical synthesis. This brominated aromatic ether is valued for its unique structural properties, making it a key intermediate in the production of various high-performance materials and active pharmaceutical ingredients (APIs). With the growing demand for custom synthesis and fine chemicals, this compound has gained significant attention in research and industrial applications.

The molecular structure of 1-(2-bromoethoxy)-3-tert-butylbenzene features a tert-butyl group and a bromoethoxy side chain, which contribute to its reactivity and versatility. Researchers often explore its potential in cross-coupling reactions, polymer chemistry, and drug discovery. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact, aligning with global sustainability goals.

One of the most searched questions related to this compound is: "What are the applications of 1-(2-bromoethoxy)-3-tert-butylbenzene in medicinal chemistry?" Studies indicate its utility in designing small molecule inhibitors and biologically active compounds. Its bromoethoxy moiety serves as a valuable handle for further functionalization, enabling the creation of complex molecular architectures. Additionally, its tert-butyl group enhances steric stability, making it a preferred choice in catalyst design and material science.

From an industrial perspective, 1-(2-bromoethoxy)-3-tert-butylbenzene is often sourced from specialized chemical suppliers and contract manufacturers. The compound’s purity and consistency are critical for ensuring successful downstream applications. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to verify its quality, addressing another frequently asked question: "How is the purity of 1-(2-bromoethoxy)-3-tert-butylbenzene confirmed?"

In the context of market dynamics, the demand for 1-(2-bromoethoxy)-3-tert-butylbenzene is influenced by advancements in pharmaceutical R&D and specialty chemicals. Companies focusing on custom chemical synthesis often highlight its role in producing high-value intermediates. Regulatory compliance and safety data sheets (SDS) are also critical considerations for handling and transportation, ensuring adherence to international standards.

Looking ahead, innovations in synthetic methodology and process optimization are expected to further enhance the accessibility of 1-(2-bromoethoxy)-3-tert-butylbenzene. Researchers are actively exploring microwave-assisted synthesis and flow chemistry techniques to improve yield and efficiency. As the chemical industry continues to evolve, this compound remains a valuable asset for academic research and industrial applications alike.